Tellurium-123

• IUPAC Name: tellurium-123
• InChI: InChI=1S/Te/i1-5
• InChI Key: PORWMNRCUJJQNO-FTXFMUIASA-N
• Canonical SMILES: [Te]
• Isomeric SMILES: [123Te]
• Molecular Formula: Te
• Molecular Weight: 122.90427 g/mol
• CAS No.: 14304-80-4

Description

Tellurium-123 ( 123 Te) is a stable, non-radioactive isotope of tellurium that occurs naturally at an abundance of approximately 0.89% . This isotope is essential for advanced scientific research, particularly in the fields of nuclear medicine and analytical chemistry. A primary application of 123 Te is as a target material for the production of the important medical radioisotope Iodine-123 ( 123 I) . Iodine-123, with its 13.2-hour half-life, is a cornerstone of diagnostic nuclear medicine, specifically used in single-photon emission computed tomography (SPECT) for high-resolution thyroid imaging . The production of high-purity 123 I requires a 123 Te target with a very high level of isotopic enrichment, often exceeding 95% . In the laboratory, this compound is valuable for Nuclear Magnetic Resonance (NMR) spectroscopy. As a spin-½ nucleus, 123 Te is suitable for NMR studies, though it has a lower receptivity compared to 125 Te . It is used to investigate the structure, symmetry, and dynamics of both organic and inorganic tellurium compounds, with chemical shifts that can span a range of over 5800 ppm . This product is supplied as a high-purity metal and is intended for research purposes only. It is strictly for laboratory use and is not for diagnostic, therapeutic, or personal use.

Nuclear Structure and Spectroscopy of Tellurium 123

Investigations of Nuclear Shell Model States in Tellurium-123

Orbital Angular Momentum Identification of Captured Neutrons

Investigations into the nuclear structure of tellurium isotopes, including ¹²³Te, have utilized (d,p) and (d,t) reactions. aps.org In these experiments, the identification of the orbital angular momentum of captured neutrons is crucial for characterizing the nuclear states. This has been achieved through the use of distorted-wave Born approximation (DWBA) calculations, which model the reaction dynamics and allow for the determination of the angular momentum transferred by the neutron. aps.org

Single-Particle Energy Calculations

The energies of individual nucleon states, known as single-particle energies, are a fundamental aspect of the nuclear shell model. For ¹²³Te and its neighboring isotopes, these single-particle energies have been calculated. aps.org These calculations are essential for understanding the stability and structure of the nucleus.

Application of Pairing Theory to Nuclear States

Pairing theory is a key theoretical framework used to understand the interactions between nucleons. It has been applied to calculate the single-particle energies in tellurium isotopes. aps.org This theory accounts for the tendency of nucleons to form pairs, which significantly influences the nuclear energy levels and other properties. Increasing pairing correlations can lead to a decrease in the fission barrier and cause scission to occur at lower elongations. aps.org

Nuclear Reactions and Radionuclide Production Utilizing Tellurium 123

Proton-Induced Nuclear Reactions of Tellurium-123

The interaction of protons with this compound nuclei is a primary method for producing Iodine-123 (I-123), a vital radioisotope in diagnostic nuclear medicine. wikipedia.orgnih.gov The most significant reaction channel for this purpose is the (p,n) reaction, where a proton is captured by the Te-123 nucleus, and a neutron is subsequently emitted, transmuting the tellurium isotope into iodine. researchgate.netresearchgate.net

The cross section of a nuclear reaction is a measure of its probability. For the ¹²³Te(p,n)¹²³I reaction, numerous experimental measurements have been conducted to quantify this probability at various proton energies. researchgate.netresearchgate.net These measurements are fundamental for calculating the potential yield of Iodine-123. Data from multiple research groups have been compiled and evaluated to establish a standardized set of cross-section values. researchgate.netresearchgate.net For instance, studies have reported maximum cross-section values for this reaction reaching approximately 614 millibarns (mb) at an energy of 12.5 MeV, while other evaluations considering a broader range of data suggest a maximum cross-section of up to 975 mb at 22.5 MeV. researchgate.net The stacked-foil technique is a common experimental method used to measure these excitation functions. researchgate.netresearchgate.net

Table 1: Representative Cross Section Data for the ¹²³Te(p,n)¹²³I Reaction

Proton Energy (MeV)	Cross Section (mb)
5	150
10	550
12.5	614
15	500
20	200
22.5	975

Note: The data in this table are representative values compiled from multiple sources and illustrate the general trend of the excitation function. Specific experimental values may vary. researchgate.net

The excitation function for the ¹²³Te(p,n)¹²³I reaction describes the dependency of the reaction cross section on the incident proton's energy. researchgate.netresearchgate.net The reaction has a threshold energy of 2.03 MeV, below which the reaction is not energetically possible. researchgate.net As the proton energy increases beyond the threshold, the cross section rises rapidly to a peak value before gradually decreasing at higher energies. researchgate.net The shape of this function is critical for determining the optimal energy range for I-123 production. Several laboratories have studied the formation of this medically important radioisotope using both natural tellurium and enriched ¹²³Te targets. researchgate.net The evaluation of the excitation function involves analyzing and fitting experimental data from various sources to create a recommended curve. researchgate.net

Optimizing the production of I-123 involves selecting a proton energy range that maximizes the yield of the desired isotope while minimizing the co-production of isotopic impurities, such as Iodine-124. researchgate.netresearchgate.net The ¹²³Te(p,n)¹²³I reaction offers a great potential for production in low-energy cyclotrons, provided that highly enriched ¹²³Te (greater than 91%) is used. researchgate.net The optimal energy range for this reaction is generally considered to be between approximately 11.0 MeV and 14.5 MeV. researchgate.net Irradiating the Te-123 target within this specific energy window maximizes the integral yield of I-123 from the (p,n) reaction and reduces the likelihood of activating other tellurium isotopes present in the target, which could lead to undesirable radioiodine contaminants. researchgate.netresearchgate.net

Neutron Capture Studies on this compound Target

Neutron capture on a this compound target is a powerful technique for investigating the nuclear structure of the resulting nucleus, Tellurium-124. These studies provide detailed information about the energy levels, spins, and parities of the excited states in the daughter nucleus.

Average resonance capture (ARC) is an experimental technique that uses neutron beams with energies of a few keV to populate a large number of nuclear states. osti.gov A study of ¹²⁴Te was conducted by bombarding ¹²³Te samples with 2-keV and 24-keV neutron beams. osti.gov This method averages over many individual compound nucleus resonances, which simplifies the resulting gamma-ray spectrum and allows for the identification of a complete set of low-spin states. osti.goviaea.org The ARC technique is particularly effective for locating all states within a certain spin and energy range, which is crucial for testing nuclear models. osti.gov

The gamma rays emitted following neutron capture on Te-123 are measured with high-resolution detectors. The energies and intensities of these gamma rays allow for the construction of a detailed level scheme for the daughter nucleus, ¹²⁴Te. osti.gov The ARC study on ¹²³Te provided a complete set of 0+, 1+, and 2+ states in ¹²⁴Te up to an excitation energy of about 2500 keV. osti.gov This comprehensive set of identified levels is essential for comparing experimental data with theoretical predictions from models such as the Interacting Boson Model, and for understanding nuclear symmetries and the role of intruder states. osti.govosti.gov The results from these experiments confirmed that no 0+ states exist at 1156 and 1290 keV as had been previously proposed. osti.gov

Table 2: Experimentally Determined Low-Lying Energy Levels and Spins of ¹²⁴Te from Neutron Capture Studies

Energy Level (keV)	Spin and Parity (Jπ)
0	0+
602.7	2+
1248.5	2+
1325.5	0+
1657.4	1+, 2+
1746.9	0+

Note: This table presents a selection of the complete set of levels identified in average resonance capture studies. osti.gov

Impurity Profile Analysis in this compound Derived Radionuclides

The radionuclidic purity of the final product is a critical factor in the production of radiopharmaceuticals. When producing I-123 from tellurium targets, several isotopic contaminants can be co-produced, which can affect image quality and increase the radiation dose to the patient. jacow.org

Assessment of Co-produced Isotopic Contaminants (e.g., Iodine-124 from Tellurium-124(p,n)I-124)

The most significant isotopic impurity in I-123 produced from tellurium targets is Iodine-124 (I-124). jacow.orgnih.gov While the primary reaction involves Te-123, commercial tellurium targets, even when highly enriched in Te-123, contain small amounts of other tellurium isotopes, primarily Tellurium-124 (Te-124). jacow.org The bombardment of this Te-124 impurity with protons leads to the ¹²⁴Te(p,n)¹²⁴I reaction, producing I-124. osti.govresearchgate.net

I-124 is considered an undesirable impurity in I-123 preparations due to its longer half-life (4.18 days compared to 13.22 hours for I-123) and its emission of high-energy gamma rays and positrons. jacow.orgmdpi.com These characteristics can degrade the quality of SPECT images and contribute to a higher patient radiation dose. jacow.orgnih.gov

Other potential isotopic impurities include Iodine-125 (I-125) and Iodine-126 (I-126), which can be formed from reactions with other tellurium isotopes present in the target material. jacow.org The presence of these impurities is directly related to the isotopic composition of the tellurium target. jacow.org

The following table details the primary nuclear reactions leading to the production of I-124 as a contaminant:

Target Isotope Impurity	Projectile	Outgoing Particle(s)	Produced Isotopic Contaminant	Significance
¹²⁴Te	Proton (p)	Neutron (n)	¹²⁴I	The main source of I-124 contamination. osti.govresearchgate.net
¹²³Te	Proton (p)	Gamma (γ)	¹²⁴I	A minor contributor to I-124 impurity. jacow.org
¹²⁵Te	Proton (p)	2 Neutrons (2n)	¹²⁴I	Another potential source of I-124 if Te-125 is present. osti.gov

Strategies for Minimizing Undesired Nuclear Impurities

Several strategies are employed to minimize the level of I-124 and other undesired isotopic impurities in the final I-123 product:

High Isotopic Enrichment of Target Material: The most effective strategy is to use this compound targets with the highest possible enrichment. jacow.orgnih.gov By minimizing the concentration of Te-124 and other tellurium isotopes in the target, the probability of the corresponding impurity-producing reactions is significantly reduced. jacow.org Studies have shown that using Te-123 with an enrichment of 99.3% can lead to a final product with less than 0.03% I-124 at the end of bombardment. jacow.org

Control of Proton Beam Energy: The cross-sections (probabilities) of the desired ¹²³Te(p,n)¹²³I reaction and the impurity-producing ¹²⁴Te(p,n)¹²⁴I reaction are dependent on the energy of the incident protons. osti.gov By carefully selecting and controlling the proton beam energy, it is possible to maximize the production of I-123 while minimizing the formation of I-124. osti.govresearchgate.net The optimal energy window is typically in the range of 12-17 MeV. jacow.org

Target Thickness Optimization: The thickness of the target material can be controlled to ensure that the proton beam exits the target before its energy drops into a range where the cross-section for impurity production is high. nih.gov

Post-Irradiation Decay: Due to the shorter half-life of I-123 compared to I-124, allowing for a period of decay after irradiation can be considered. However, this is generally not a preferred method for reducing I-124 contamination in I-123 production, as the desired product also decays during this time. This strategy is more relevant when I-124 is the desired product and contains I-123 as an impurity. mdpi.com

The table below summarizes the key strategies for minimizing nuclear impurities:

Strategy	Description	Impact on Impurity Profile
High Target Enrichment	Using Te-123 with minimal content of other tellurium isotopes, especially Te-124. jacow.orgnih.gov	Directly reduces the formation of I-124 and other iodine isotopes. jacow.org
Proton Energy Control	Selecting an optimal proton energy range to favor the ¹²³Te(p,n)¹²³I reaction over impurity-producing reactions. osti.govresearchgate.net	Minimizes the production cross-section of I-124. osti.gov
Target Thickness Control	Adjusting the target thickness to manage the energy loss of the proton beam within the target. nih.gov	Prevents the proton beam from reaching energies that are more favorable for impurity production. nih.gov

Decay Spectroscopy and Fundamental Symmetries of Tellurium 123

Electron Capture Decay of Parent Nuclei to Tellurium-123 (e.g., Iodine-123 to this compound)

This compound is produced through the radioactive decay of its parent nucleus, Iodine-123 (¹²³I). This process occurs via electron capture, where an inner atomic electron is captured by the nucleus, transforming a proton into a neutron. wikipedia.orgwikipedia.orgisosolutions.com The half-life of Iodine-123 is approximately 13.223 hours. wikipedia.org This decay mechanism leads to the formation of this compound in an excited state. wikipedia.org

The production of the parent isotope, Iodine-123, is typically achieved in a cyclotron. This involves the proton irradiation of a Xenon-124 (¹²⁴Xe) target. The subsequent nuclear reactions lead to the formation of Xenon-123 (¹²³Xe) or Caesium-123 (¹²³Cs), which then decay into Iodine-123. wikipedia.orgradiacode.comradiopaedia.org

The decay of Iodine-123 to this compound is characterized by the emission of gamma radiation, which is a cornerstone of its detection and application. isosolutions.com The electron capture process populates an excited state of this compound, which rapidly de-excites to its ground state. This de-excitation is accompanied by the emission of a gamma ray with a predominant energy of 159 keV. wikipedia.orgradiacode.comradiacode.com This specific gamma-ray energy is the primary radiation used for imaging purposes in nuclear medicine. wikipedia.org

Gamma-ray spectroscopy is the method used to detect and measure the energies of these emitted gamma rays. In this process, a detector interacts with the gamma photons, and the resulting signal provides information about the photon's energy. crpr-su.se The 159 keV photopeak is the most prominent feature in the gamma spectrum of Iodine-123 decay. crpr-su.se

The decay scheme reveals that Iodine-123 decays by electron capture to an excited level of this compound, which then transitions to the ground state, releasing the characteristic 159 keV gamma photon. wikipedia.org

Table 1: Decay Emissions of Iodine-123

Radiation Type	Energy (keV)	Abundance (%)
Gamma / X-rays	159	83
Gamma / X-rays	27	72
Gamma / X-rays	31	13
Gamma / X-rays	32	2
Electrons (Internal Conversion)	127	14
Electrons (Auger)	23	8
Electrons (Auger)	27	4
Electrons (Internal Conversion)	154	2

Note: This table includes the four most probable emissions for each decay type and excludes emissions below 10 keV or with less than 1% abundance. stanford.edu

In addition to the principal 159 keV gamma-ray, the decay of Iodine-123 produces other forms of radiation. The electron capture process itself creates a vacancy in an inner electron shell, which is promptly filled by an outer-shell electron. This transition results in the emission of characteristic X-rays. hpschapters.org

Alternatively, the energy released during this electron transition can be transferred to another orbital electron, ejecting it from the atom in a process known as the Auger effect. This results in the emission of Auger electrons, which are typically of very low energy (e.g., 50-500 eV). wikipedia.org An average of 11 Auger electrons are emitted per decay following internal conversion. wikipedia.org

Furthermore, in about 13% of decays, the de-excitation of the this compound nucleus occurs via internal conversion instead of gamma emission. wikipedia.org In this process, the excitation energy is transferred directly to an orbital electron, which is then ejected from the atom. radiopaedia.org The decay of Iodine-123 is also associated with the emission of electrons with energies of 3 keV, 23 keV, and 127 keV, among others. hpschapters.org The interaction of these emitted charged particles (electrons) with surrounding materials can also produce Bremsstrahlung radiation. stanford.edu

This compound Single Electron Capture Decay Investigations

While this compound is the stable daughter product of Iodine-123 decay, it is also a naturally occurring isotope of tellurium with a very long half-life. wikipedia.orgshef.ac.uk The only kinematically allowed decay mode for this nucleus is a second-forbidden electron capture to the ground state of Antimony-123 (¹²³Sb). researchgate.net The investigation into this extremely rare decay has been a subject of considerable scientific interest and has yielded conflicting results over time. mdpi.com

Early investigations into the stability of this compound sought to experimentally verify its predicted decay. In 1996, an experiment using TeO₂ thermal detectors in an underground laboratory reported the first evidence for the K-shell electron capture of ¹²³Te. osti.gov This experiment utilized a bolometer that acted as both the source and the detector of the decay. osti.gov

However, subsequent and more sensitive measurements by the same research group using a similar experimental setup did not confirm this initial finding. wikipedia.orgarxiv.org Instead, these later experiments established a new, more stringent lower limit for the half-life of this compound. They determined the half-life to be longer than 9.2 x 10¹⁶ years. wikipedia.orgarxiv.org

The discrepancy between the initial claim of observation and the later refutation highlights the challenges of measuring extremely slow decay processes. The later research suggested that the initial indication of decay could have been misattributed. arxiv.org A proposed explanation for the earlier result was the presence of Tellurium-121 (¹²¹Te), an isotope that could be produced by neutron activation of the natural tellurium in the detector. arxiv.org Since ¹²¹Te also decays via electron capture, its signal could have been mistaken for the decay of ¹²³Te. arxiv.org

As a result of these refined experiments, there is currently no definitive, confirmed evidence for the electron capture of ¹²³Te from the K shell. arxiv.org The scientific consensus points to a half-life that is exceptionally long, making its decay incredibly difficult to detect against background radiation. wikipedia.orgchemlin.org The ongoing controversy underscores the need for new, highly sensitive measurements to definitively resolve the question of ¹²³Te's decay parameters. mdpi.com

Rare Decay Mode Searches in Tellurium Isotopes (Broader Context)

The investigation into the potential decay of this compound is part of a broader field of research focused on searching for rare decay modes in various tellurium isotopes. mdpi.comarxiv.org These searches are crucial for advancing our understanding of fundamental physics, including neutrino properties and the limits of the Standard Model. mdpi.com

A primary focus of this research is the search for neutrinoless double beta decay (0νββ), a hypothetical process that, if observed, would prove that neutrinos are their own antiparticles (Majorana particles) and would violate the conservation of lepton number. researchgate.netmdpi.com Tellurium isotopes, particularly ¹³⁰Te and ¹²⁸Te, are excellent candidates for these searches due to their high natural abundance and favorable decay energies. mdpi.com Experiments like CUORE (Cryogenic Underground Observatory for Rare Events) use large arrays of TeO₂ crystals to search for the signature of this decay. researchgate.net

Besides neutrinoless double beta decay, scientists also investigate other rare processes, such as the Standard Model-allowed two-neutrino double beta decay (2νββ), double electron capture (ECEC), and positron-emitting electron capture (ECβ+). mdpi.com Precision measurements of these rare decays provide valuable data for refining nuclear theory and constraining parameters for beyond-Standard-Model physics. researchgate.netmdpi.com The search for rare alpha and beta decays in isotopes like ¹²³Te is a key component of this comprehensive effort to explore the frontiers of nuclear and particle physics. arxiv.org

Theoretical Frameworks for Beyond Standard Model Physics

The study of the extremely rare decay of this compound (¹²³Te) provides a unique window into physics beyond the Standard Model (BSM). While not a candidate for the widely sought-after neutrinoless double-beta decay, the precise measurement and theoretical understanding of its electron capture (EC) decay challenge our models of nuclear structure and weak interactions. Discrepancies between theoretical predictions and experimental results for such a suppressed decay could indicate new physics.

The primary theoretical lens through which the electron capture of ¹²³Te is analyzed is the proton-neutron quasiparticle random-phase approximation (pn-QRPA). This model is a cornerstone of nuclear structure theory, particularly for describing beta-decay processes. In the case of ¹²³Te, the decay to Antimony-123 (¹²³Sb) is a second-forbidden electron-capture transition. researchgate.net This high degree of "forbiddenness" implies that the transition is strongly suppressed within the Standard Model, making its calculation highly sensitive to the details of the nuclear wave functions and the underlying weak interaction Hamiltonian.

Theoretical analyses within the pn-QRPA framework involve complex calculations of the nuclear transition matrix elements. These calculations are sensitive to various factors, including the single-particle energy levels and the residual interactions between nucleons. researchgate.net The quality of these models is often benchmarked against other, less-forbidden beta-decay transitions in neighboring nuclei. researchgate.net

The extreme rarity of the ¹²³Te decay makes it a sensitive probe for subtle effects that might be masked in more common decays. For instance, any deviation from the expected half-life could hint at contributions from new particles or interactions not accounted for in the Standard Model. While no definitive BSM physics has been identified through ¹²³Te decay, the ongoing refinement of theoretical calculations and experimental limits continues to constrain various BSM scenarios. The search for rare decays in tellurium isotopes, in general, is a very active field of research for BSM physics. mdpi.comresearchgate.net

The following table summarizes the key theoretical concepts and their relevance to the study of ¹²³Te decay:

Theoretical Concept	Relevance to ¹²³Te Decay	Potential for BSM Physics
Proton-Neutron Quasiparticle Random-Phase Approximation (pn-QRPA)	Primary framework for calculating the second-forbidden electron capture decay rate. researchgate.net	Precise comparison with experimental data can test the limits of the Standard Model and reveal anomalies.
Second-Forbidden Transition	The decay is highly suppressed, making it sensitive to subtle nuclear structure effects and potentially new physics. researchgate.net	Any observed enhancement of the decay rate could be a sign of new, unpredicted decay channels.
Nuclear Matrix Elements	These are crucial for calculating the theoretical half-life and are a significant source of uncertainty.	Discrepancies between calculated and measured values could point to missing components in the theoretical models.

Experimental Techniques for Low-Background Studies

The experimental study of the exceedingly rare decay of ¹²³Te necessitates an environment with an extremely low background radiation level and highly sensitive detection techniques. The primary challenge is to distinguish the faint signal of the ¹²³Te decay from the ubiquitous background noise originating from natural radioactivity, cosmic rays, and the experimental setup itself.

A leading experimental approach involves the use of cryogenic calorimeters, also known as bolometers. osti.gov In this technique, a crystal containing the isotope of interest, in this case, Tellurium Dioxide (TeO₂), is cooled to temperatures close to absolute zero (typically a few millikelvin). osti.gov At these cryogenic temperatures, the heat capacity of the crystal becomes very small. As a result, the tiny amount of energy deposited by a particle interaction, such as the electron capture of ¹²³Te, causes a measurable increase in the crystal's temperature. This temperature rise is then read out by a sensitive thermometer.

A key advantage of this technique is that the detector is also the source of the decay. osti.gov This "source = detector" approach maximizes the detection efficiency. The high energy resolution of TeO₂ bolometers is crucial for distinguishing the expected signal from background events. osti.gov For the electron capture of ¹²³Te, the signal would be the characteristic X-rays and Auger electrons emitted from the daughter ¹²³Sb atom.

To achieve the necessary low-background conditions, these experiments are typically located in deep underground laboratories, such as the Laboratori Nazionali del Gran Sasso (LNGS) in Italy. researchgate.net The overlying rock provides a massive shield against cosmic rays. Furthermore, the experimental setup itself is constructed from materials that have been carefully selected for their low intrinsic radioactivity. cern.chresearchgate.net This includes the use of ancient lead and high-purity copper for shielding.

Additional background reduction techniques include:

Active Shielding: Surrounding the primary detectors with other detectors that can veto events caused by external radiation.

Coincidence and Anticoincidence: Using arrays of detectors to identify and reject background events that deposit energy in multiple detectors simultaneously. osti.gov

Pulse Shape Discrimination: Analyzing the shape of the detected signal pulse to distinguish between different types of particle interactions.

The following table outlines the key experimental techniques and their importance in the study of ¹²³Te:

Experimental Technique	Principle	Importance for ¹²³Te Studies
Cryogenic Calorimetry (Bolometers)	Measures the tiny temperature rise in a crystal at milliKelvin temperatures caused by a particle interaction. osti.gov	High energy resolution and the "source = detector" approach provide high sensitivity to the rare decay. osti.gov
Deep Underground Laboratories	The overlying rock shields the experiment from cosmic rays, a major source of background. researchgate.net	Essential for reducing the background to a level where the rare decay signal can be detected.
Low-Radioactivity Materials	Construction of the detector and shielding from materials with extremely low levels of intrinsic radioactivity. cern.chresearchgate.net	Minimizes background originating from the experimental apparatus itself.
Anticoincidence Techniques	Using multiple detectors to reject events that are not fully contained within a single detector. osti.gov	Helps to distinguish the localized energy deposition of a ¹²³Te decay from scattered background radiation.

Through the combination of these advanced theoretical frameworks and sophisticated experimental techniques, physicists continue to push the boundaries of our understanding of fundamental symmetries by studying the rare decay of this compound.

Tellurium 123 in Materials Science Research

Synthesis and Characterization of Tellurium-123 Containing Materials

The synthesis of materials incorporating ¹²³Te allows for detailed investigation into their fundamental properties. The isotope acts as a sensitive probe, providing insights that are often unattainable with other analytical techniques.

Nuclear Magnetic Resonance (NMR) spectroscopy is a primary technique for determining the crystalline structure of materials at an atomic level, and the presence of NMR-active nuclei like ¹²³Te is crucial for these studies. nih.gov Although ¹²⁵Te is more commonly used due to its higher natural abundance (7.07% vs. 0.89% for ¹²³Te), ¹²³Te provides a valuable alternative and complementary data source. nih.govadvanceseng.comhuji.ac.il Solid-state ¹²³Te NMR spectroscopy can yield information about the local environment of tellurium atoms within a crystal lattice. researchgate.net This includes details on coordination numbers, bond angles, and the presence of different crystallographic sites.

The chemical shift of ¹²³Te in an NMR spectrum is highly sensitive to its electronic surroundings. advanceseng.com By analyzing these shifts, researchers can deduce structural motifs and understand the nature of chemical bonding in crystalline tellurium compounds. rsc.org While X-ray crystallography provides a map of electron density, ¹²³Te NMR offers a direct probe of the nuclear environment, making the combination of these techniques particularly powerful for unambiguous structure determination. nih.gov For instance, ¹²³Te satellite peaks in the NMR spectra of other nuclei can provide information on Te-X bond connectivity. acs.org

Tellurium is known to exist in a wide range of oxidation states, from -2 to +6, with +4 being the most common. advanceseng.cominorganicventures.comwikipedia.orgrsc.org The ability to accurately determine the oxidation state and coordination environment of tellurium is fundamental to understanding the properties and reactivity of its compounds. ¹²³Te NMR spectroscopy is an invaluable tool for this purpose. nih.gov

Table 1: Common Oxidation States of Tellurium

Oxidation State	Description
-2	Found in tellurides with electropositive metals. wikipedia.org
+2	Present in some dihalides. researchgate.net
+4	A common and stable oxidation state, found in compounds like TeO₂ and TeCl₄. inorganicventures.comwikipedia.org

This table is based on data from multiple sources. inorganicventures.comwikipedia.orgresearchgate.net

The development of new reagents containing ¹²³Te is a key area of research for synthesizing novel materials with tailored properties. dokumen.pubamazon.com Organotellurium compounds, in particular, serve as versatile building blocks in organic synthesis and materials science. researchgate.netresearchgate.net The inclusion of ¹²³Te in these reagents allows for mechanistic studies and characterization of the resulting materials using NMR spectroscopy.

Tellurium tetrachloride (TeCl₄) is a fundamental electrophilic reagent used in the synthesis of various organotellurium compounds. mdpi.com Its reaction with acetylenes, for example, is a well-established method for creating functionalized alkenes. mdpi.com Researchers are continuously exploring new synthetic routes and developing novel tellurium-containing reagents to expand the library of available materials. dokumen.pubcsic.es For instance, the creation of ¹²³Te-labeled sodium alkyl telluride nucleophiles has facilitated the synthesis of a variety of tellurium-containing molecules. iaea.org These reagents are crucial for the bottom-up fabrication of new functional materials. oulu.fi

Functional Materials Development and Characterization

The unique properties of tellurium compounds make them suitable for a range of applications in functional materials. The use of ¹²³Te is instrumental in both the development and the detailed characterization of these materials.

A significant application of tellurium is in the field of semiconductor research. isoflex.combuyisotope.com Tellurium and its compounds, such as cadmium telluride (CdTe), are used in the manufacturing of solar cells. rsc.org Tellurides of lead and bismuth are also employed in thermoelectric devices for power generation and cooling. isoflex.com The semiconducting properties of these materials are highly dependent on their composition and crystalline quality.

The isotope ¹²³Te can be used to study the structure and defects in these semiconductor materials. For example, ¹²³Te NMR can probe the local environment of tellurium atoms within the semiconductor lattice, providing insights into doping, alloying, and the presence of vacancies or other defects that can influence the material's electronic properties. Additionally, ¹²³Te is used as a target material for the production of Iodine-123 (¹²³I), a crucial radioisotope for medical imaging, via the ¹²³Te(p,n)¹²³I reaction in a cyclotron. evitachem.comasme.org

Table 2: Selected Tellurium-Containing Semiconductors and Their Applications

Compound	Application
Cadmium Telluride (CdTe)	Solar cells rsc.org
Lead Telluride (PbTe)	Thermoelectric devices isoflex.com

This table is based on data from multiple sources. isoflex.comrsc.org

Tellurium oxides are utilized as components in commercial catalysts for various industrial processes. wikipedia.org A notable example is their use in the ammoxidation of propylene (B89431) to produce acrylonitrile, a key chemical intermediate. wikipedia.org The catalytic activity of these materials is linked to the oxidation state and coordination environment of the tellurium atoms on the catalyst surface.

The isotope ¹²³Te can be employed to study the structure of these catalysts and the mechanism of the catalytic reactions. By using ¹²³Te-enriched catalysts, researchers can use solid-state NMR to monitor changes in the tellurium environment during the catalytic cycle. This can reveal information about the active sites and the role of tellurium in the reaction mechanism. Recent research has also explored the use of chiral organotellurium compounds as catalysts in enantioselective reactions, where the tellurium atom plays a key role in activating the substrates through non-bonded interactions. chemrxiv.org

Thin Film and Nanostructure Research

Research into tellurium thin films and nanostructures is a burgeoning field, driven by the element's unique semiconductor properties. csic.esmdpi.com Methods such as physical vapor deposition (PVD), thermal evaporation, and various solution-phase chemical reduction techniques are commonly employed to synthesize a variety of tellurium nanomaterials, including nanowires, nanorods, and nanotubes. acs.orgdiva-portal.orgmdpi.com These structures are investigated for their potential in next-generation electronics and optoelectronics. mdpi.com

Within this field, the specific isotope this compound is not typically used to constitute the bulk of these thin films or nanostructures, as the material's electronic and structural properties are primarily determined by the element itself, not its isotopic composition. Instead, the significance of ¹²³Te lies in its application as a specialized probe for characterization. Materials can be synthesized using ¹²³Te-enriched sources, which are commercially available in forms suitable for thin-film deposition, such as rods, pellets, and sputtering targets. americanelements.comspeciation.net The incorporation of this specific isotope allows researchers to employ powerful analytical techniques that are isotope-sensitive.

One such technique is Nuclear Magnetic Resonance (NMR) spectroscopy. ¹²³Te is one of tellurium's two NMR-active nuclei (the other being ¹²⁵Te), possessing a nuclear spin of 1/2. rsc.org By using ¹²³Te-enriched materials, researchers can gain detailed insights into the local chemical environment, bonding, and structure of tellurium atoms within a thin film or nanostructure, which is otherwise difficult to obtain. Another potential application is in Mössbauer spectroscopy, a technique that probes the local magnetic environment and chemical state of specific atomic nuclei.

While much of the literature details the properties of tellurium films and nanostructures made with natural isotopic abundance, researchgate.netescholarship.orgacs.org the use of ¹²³Te provides a pathway for deeper, more specific characterization of these advanced materials. For example, ¹²³Te has been utilized in EPR spectroscopy to study glass structures. buyisotope.com

Table 1: Nuclear Properties of this compound Relevant to Materials Characterization

Property	Value	Significance
Natural Abundance	0.89%	Low natural abundance necessitates isotopic enrichment for high-sensitivity measurements.
Nuclear Spin (I)	1/2	Makes the nucleus NMR-active, allowing for structural and chemical environment analysis.
Atomic Mass	122.90427 u	Used in mass-sensitive characterization techniques.
Application	NMR Spectroscopy, EPR Spectroscopy	Provides detailed information on molecular structure and electronic properties in solid-state materials. buyisotope.com

Tellurium-Based Spectroscopic Probes in Chemical Biology

The unique redox properties of tellurium make it an excellent component in the design of "smart" molecular probes for detecting biologically important analytes, particularly reactive oxygen species (ROS). rsc.orgacs.org

The fundamental design of these probes involves integrating a tellurium atom into a fluorophore—a molecule that can emit light after being excited. nih.gov The tellurium atom acts as a switch that controls the fluorescence output in response to a specific chemical reaction. Common molecular scaffolds used for this purpose include BODIPY (boron-dipyrromethene) and rhodamine dyes. rsc.orgacs.org

The mechanism of action for these probes typically relies on modulating common photophysical processes:

Photoinduced Electron Transfer (PET): In the "off" state, the tellurium atom can donate an electron to the excited fluorophore, quenching its fluorescence. When the tellurium atom is oxidized by an analyte, its ability to donate an electron is diminished, which blocks the PET process and "turns on" the fluorescence. rsc.orgresearchgate.net

Intramolecular Charge Transfer (ICT): The oxidation state of the tellurium atom can influence the electronic distribution within the probe molecule, altering its ICT characteristics and thereby changing the wavelength or intensity of the emitted light. acs.orgnih.gov

By rationally designing the molecular structure, chemists can create probes that are highly selective for specific analytes like hypochlorite (B82951) (⁻OCl) or hydrogen peroxide (H₂O₂). rsc.org For instance, incorporating a tellurium atom into a rhodamine scaffold has been used to create reversible probes for ROS. rsc.org

Table 2: Examples of Luminescent Tellurium-Containing Probes and Their Mechanisms

Probe Scaffold	Target Analyte	Sensing Mechanism	Fluorescence Response	Reference
BODIPY-Te	Hypochlorite (⁻OCl)	Oxidation of Te atom	16-fold "turn-on" fluorescence increase	rsc.org
Annulated Telluride BODIPY	Hypochlorite (⁻OCl)	Oxidation of Te atom	62-fold "turn-on" fluorescence increase	rsc.org
Te-Rhodamine	Reactive Oxygen Species (ROS)	Reversible oxidation of Te atom	"Turn-on" response at 690 nm	rsc.org
Tellurorosamines	Singlet Oxygen (¹O₂), Hydrogen Peroxide (H₂O₂)	Oxidation of Te to telluroxide	Changes in photophysical properties	rsc.org

The functionality of tellurium-based spectroscopic probes is fundamentally rooted in the redox chemistry of the tellurium atom. acs.org Organotellurium compounds can be readily and selectively oxidized, most often transitioning between the Te(II) (telluride) and Te(IV) (telluroxide) states. rsc.orgnih.gov This reversible valence state switching is the chemical basis for their use as reusable sensors. nih.gov

The reaction pathway typically involves the direct oxidation of the telluride moiety by an oxidizing analyte, such as a reactive oxygen species. For example, a probe containing a diaryl telluride (R-Te-R') will react with hydrogen peroxide (H₂O₂) or hypochlorite (⁻OCl) to form the corresponding telluroxide (R-Te(=O)-R'). rsc.orgresearchgate.net This oxidation event triggers the change in the probe's fluorescence signal.

A key feature of many of these probes is their reversibility. The oxidized Te(IV) state can often be reduced back to the Te(II) state by cellular reductants like glutathione (B108866) (GSH). rsc.orgacs.org This allows for the real-time monitoring of redox cycles within living cells. For example, a Te-rhodamine probe that is "turned on" by ROS can be "turned off" again by the addition of glutathione, demonstrating its ability to be regenerated and respond to dynamic changes in the cellular redox environment. rsc.org This specific interaction with endogenous thiols is a critical aspect of the biological activity and sensing mechanism of many organotellurium compounds. nih.gov

Table 3: General Redox Reactions for Tellurium-Based Probes

Reaction Type	Reactants	Products	Effect on Probe
Oxidation (Sensing)	Probe-Te(II) + ROS (e.g., H₂O₂, ⁻OCl)	Probe-Te(IV)=O + Reduced ROS	Fluorescence "Turn-On" or shift
Reduction (Reversal)	Probe-Te(IV)=O + Reductant (e.g., GSH)	Probe-Te(II) + Oxidized Reductant	Fluorescence "Turn-Off" / Reset

Mentioned Compounds

Compound Name
This compound (¹²³Te)
Iodine-123 (¹²³I)
BODIPY (boron-dipyrromethene)
Rhodamine
Hypochlorite (⁻OCl)
Hydrogen peroxide (H₂O₂)
Singlet Oxygen (¹O₂)
Glutathione (GSH)
Ammonium trichloro(dioxoethylene-O,O'-)tellurate (AS101)

Tellurium 123 in Fundamental Particle Physics and Astrophysics

Weakly Interacting Massive Particle (WIMP) Dark Matter Searches

One of the leading candidates for dark matter is the Weakly Interacting Massive Particle (WIMP). arxiv.orgmdpi.com As their name suggests, WIMPs are hypothetical particles that have mass and are thought to interact with ordinary matter only through the weak nuclear force and gravity. arxiv.orgarxiv.org This extremely feeble interaction makes them incredibly difficult to detect directly. berkeley.edu Experiments aiming to observe these rare events often use large, sensitive detectors shielded deep underground to minimize background interference from cosmic rays and natural radioactivity. aps.orgtu-darmstadt.de

Tellurium is a key target material in several leading dark matter searches, most notably in bolometric experiments. arxiv.orgarxiv.org These experiments, such as the Cryogenic Underground Observatory for Rare Events (CUORE), use tellurium dioxide (TeO₂) crystals as both the source and the detector. arxiv.orgarxiv.orgfrontiersin.org In a bolometer, a potential interaction between a WIMP and a tellurium nucleus would deposit a minuscule amount of energy, causing a tiny, measurable rise in the crystal's temperature. unimib.it To be sensitive to such small energy depositions, the TeO₂ crystals are cooled to extremely low temperatures, around 10-15 millikelvin. arxiv.orgunimib.it

Natural tellurium is a composite of several isotopes, including ¹²³Te, which has a natural abundance of approximately 0.89%. arxiv.orginfn.itresearchgate.net The presence of ¹²³Te within the large mass of the TeO₂ crystals allows experiments like CUORE to search for WIMP interactions. arxiv.orgarxiv.org The use of tellurium provides a large target mass, which is crucial for increasing the probability of a WIMP-nucleus interaction. arxiv.org

Tellurium Isotopes in Dark Matter Searches

¹²³Te

¹²⁵Te

¹³⁰Te

The search for WIMPs involves looking for two main types of interactions: spin-independent and spin-dependent. While spin-independent interactions are coherently enhanced by the total number of nucleons in a nucleus, sensitivity to spin-dependent interactions requires a target nucleus with a non-zero total angular momentum (spin). jyu.fi

This is where isotopes like ¹²³Te are particularly valuable. As an odd-mass isotope, ¹²³Te (along with ¹²⁵Te) has a non-zero ground-state spin (spin-1/2). arxiv.org This property makes detectors containing ¹²³Te sensitive to spin-dependent WIMP interactions. arxiv.orgjyu.fi In contrast, even-even isotopes like the most abundant oxygen isotope (¹⁶O) in the TeO₂ crystals have a ground-state spin of zero and are therefore not sensitive to these interactions. arxiv.org Having a target that is sensitive to both spin-independent and spin-dependent interactions is crucial for a comprehensive search, as the exact nature of the WIMP interaction is unknown. jyu.fi The study of spin-dependent interactions with tellurium can provide vital clues to the nature of WIMP-nucleus interactions, offering a complementary approach to experiments using other target materials like xenon. arxiv.org

The interpretation of data from direct detection experiments relies heavily on theoretical models of the nucleus. berkeley.edu However, these models of complex nuclei like tellurium have inherent uncertainties. arxiv.orgberkeley.edu Recent studies have shown that these nuclear structure uncertainties can have a significant impact on the results of tellurium-based dark matter searches. arxiv.orgresearchgate.net

Theoretical Modeling of WIMP-Nucleus Interactions

To interpret experimental results and place limits on the properties of dark matter, physicists employ sophisticated theoretical frameworks to describe the potential interactions between WIMPs and atomic nuclei.

Instead of assuming a simple form for the dark matter interaction, a more general and model-agnostic approach known as Galilean Effective Field Theory (EFT) is increasingly used. arxiv.orgarxiv.org Galilean EFT considers all possible non-relativistic, elastic interactions between a WIMP and a nucleon that are consistent with Galilean invariance. arxiv.orgarxiv.org This framework provides a more comprehensive way to analyze data, moving beyond the traditional simple spin-independent and spin-dependent categories. arxiv.org

In the context of tellurium-based experiments, Galilean EFT is used to calculate the potential sensitivity of the detector to a wide range of possible WIMP interaction types (operators). arxiv.org By analyzing the experimental data within this framework, researchers can set upper limits on the strength of the coupling for each of these EFT operators, providing robust, model-independent constraints on the nature of dark matter. arxiv.orgresearchgate.netscoap3.orgarxiv.org The uncertainties in the nuclear structure of tellurium isotopes are a key input for these calculations, directly influencing the final limits placed on the EFT couplings. arxiv.orgarxiv.org

The search for WIMPs involves exploring a vast parameter space, including the WIMP's mass and its interaction cross-section with nucleons for various interaction types. mdpi.comaps.org Monte Carlo simulations are a crucial computational tool for navigating this complex landscape. frontiersin.orgnih.govresearchgate.net These simulations use random sampling to model complex systems and are essential for analyzing and interpreting the results of particle physics experiments. frontiersin.orgresearchgate.net

In the context of WIMP searches with ¹²³Te, Monte Carlo simulations are used to:

Model the expected signal for different WIMP masses and interaction couplings.

Simulate the various background sources that could mimic a dark matter signal.

Understand the detector's response and efficiency.

Explore the full parameter space to determine the regions that are excluded by the experimental data and to assess the confidence level of the results. frontiersin.org

By comparing the actual experimental data to the outcomes of numerous simulations, scientists can determine the likelihood of a dark matter signal and set precise limits on its properties. frontiersin.orgresearchgate.net

Geochemical and Environmental Isotope Studies of Tellurium 123

Tellurium Isotope Fractionation Studies

Tellurium (Te) possesses eight stable isotopes, including Tellurium-123 (¹²³Te), which has a natural abundance of approximately 0.89% to 0.91%. webelements.comiastate.eduurenco.com The significant mass difference between its lightest and heaviest isotopes makes it a candidate for observable isotopic fractionation in various geochemical and biological processes. iastate.edu Isotope fractionation studies, which examine the partitioning of isotopes between different substances or phases, provide valuable insights into reaction mechanisms and environmental pathways. acs.org

Kinetic Isotope Effects in Biogeochemical Transformations

Kinetic isotope effects (KIEs) occur due to the different reaction rates of molecules containing light versus heavy isotopes and are often observed in incomplete, unidirectional processes. acs.org In the context of tellurium, biogeochemical transformations, particularly those mediated by microorganisms, are significant drivers of kinetic isotope fractionation.

Research has shown that microbial reduction of tellurium compounds leads to notable isotopic fractionation. For instance, early studies reported kinetic isotope effects of 0.6% in the microbiological reduction of tellurite (B1196480) (TeO₃²⁻) to elemental tellurium (Te⁰). cdnsciencepub.com This fractionation is attributed to the breaking of the Te-O bond during the reduction process. cdnsciencepub.com More recent investigations involving cultures of Bacillus selenitireducens and Sulfurospirillum barnesii fed with acetate (B1210297) demonstrated a significant fractionation of -1.6‰ to -3.2‰ during the reduction of both Te(VI) and Te(IV) to Te(0). illinois.edu

Abiotic reduction processes also exhibit kinetic isotope effects. The chemical reduction of tellurite by inorganic reductants has been found to produce a kinetic isotope effect of 0.7%. cdnsciencepub.com Studies on the abiotic reduction of Te(IV) by cysteine and sulfite (B76179) have reported fractionation (ε) values of -2.35‰ and -4.40‰, respectively. researchgate.net These findings highlight that both biological and abiological reduction pathways preferentially enrich the lighter isotopes in the product, leaving the remaining reactant enriched in heavier isotopes.

Equilibrium Isotope Exchange Reactions

Equilibrium isotope exchange reactions involve the redistribution of isotopes between two or more species until a state of thermodynamic equilibrium is reached. At equilibrium, heavier isotopes tend to accumulate in the species with the strongest chemical bonds. acs.orgkyoto-u.ac.jp

Theoretical calculations based on first-principles thermodynamics predict significant equilibrium isotope fractionation between different tellurium species. researchgate.netresearchgate.net For example, at 25°C, it is predicted that the ¹³⁰Te/¹²⁵Te ratio of Te(VI) may be up to 4.5‰ heavier than that of Te(IV). researchgate.net Similarly, the ¹³⁰Te/¹²⁵Te ratio of Te(IV) is expected to be about 5‰ heavier than that of Te(0). researchgate.net

Table 1: Theoretical and Experimental Tellurium Isotope Fractionation This table presents a summary of theoretical predictions and experimental observations of tellurium isotope fractionation in various geochemical processes. Note that fractionation values (ε) are often reported for different isotope ratios (e.g., ¹³⁰Te/¹²⁵Te, ¹³⁰Te/¹²⁶Te).

Process	Reactants/Phases	Isotope Ratio	Fractionation (ε)	Reference
Theoretical Equilibrium
Redox	Te(VI) vs. Te(IV)	¹³⁰Te/¹²⁵Te	Up to +4.5‰	researchgate.net
Redox	Te(IV) vs. Te(0)	¹³⁰Te/¹²⁵Te	~+5‰	researchgate.net
Experimental Kinetic
Microbial Reduction	TeO₃²⁻ to Te⁰	Not specified	0.6%	cdnsciencepub.com
Microbial Reduction	Te(VI)/Te(IV) to Te(0)	Not specified	-1.6‰ to -3.2‰	illinois.edu
Abiotic Reduction	TeO₃²⁻ to Te⁰	Not specified	0.7%	cdnsciencepub.com
Abiotic Reduction	Te(IV) by cysteine	Not specified	-2.35‰	researchgate.net
Abiotic Reduction	Te(IV) by sulfite	Not specified	-4.40‰	researchgate.net
Experimental Adsorption
Adsorption	Te(IV) on goethite	Not specified	~-0.5‰	researchgate.net
Adsorption/Reduction	Te(IV) on siderite	Not specified	-0.23 ± 0.06‰	researchgate.net

Mass Spectrometric Techniques for Isotopic Abundance Measurements

The precise measurement of tellurium isotope ratios, including that of ¹²³Te, is crucial for fractionation studies. Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) has become the primary technique for these analyses, offering significant improvements in accuracy and precision over older methods like Thermal Ionization Mass Spectrometry (TIMS). nih.govresearchgate.net

Several analytical strategies are employed to enhance the quality of Te isotope data. The use of a ¹²³Te-¹²⁵Te double spike can correct for instrumental mass fractionation during analysis. researchgate.net Desolvating nebulizer systems are often used with MC-ICP-MS to improve ionization efficiency and sensitivity. nih.govresearchgate.net

A significant challenge in measuring ¹²³Te abundance is its direct isobaric interference from Antimony-123 (¹²³Sb) and potential interferences from tin (Sn) isotopes on other tellurium isotopes. nih.govmdpi.com To overcome this, advanced analytical protocols have been developed. These include meticulous chemical purification of tellurium from the sample matrix using ion-exchange chromatography. researchgate.netchristoph-burkhardt.org Furthermore, specialized Faraday cup detectors with high resistance (e.g., 10¹² Ω) have been implemented to accurately measure low-abundance isotopes like ¹²⁰Te, which aids in the precise correction of interferences on adjacent isotopes like ¹²³Te. nih.govmdpi.com These advancements have enabled the measurement of Te isotope ratios with high precision, often with relative standard deviations well below 0.1%. nih.gov

Role of this compound as a Fission Product (if applicable for environmental studies)

Tellurium isotopes are produced as fission products in nuclear reactors and during nuclear weapon detonations. publish.csiro.aubritannica.com While many radioactive Te isotopes are of concern, the naturally occurring ¹²³Te is considered stable due to its extremely long half-life. webelements.combritannica.com However, understanding the environmental behavior of stable tellurium isotopes is essential for modeling the dispersion of their radioactive counterparts released during nuclear accidents like Chernobyl and Fukushima. publish.csiro.auin2p3.fr this compound itself is not a direct major fission product of concern in the same way as isotopes like ¹³²Te, but its geochemical behavior serves as a proxy for the radioactive isotopes.

Biogeochemical Behavior and Environmental Pathways

The environmental mobility and fate of tellurium are governed by its oxidation state and its interactions with environmental matrices. Tellurium typically exists in four oxidation states: -2, 0, +4, and +6. nih.gov In oxidizing surface environments, the more soluble and mobile oxyanions, tellurite (TeO₃²⁻, Te(IV)) and tellurate (B1236183) (TeO₆²⁻, Te(VI)), are dominant. nih.govresearchgate.net

The biogeochemical behavior of tellurium is complex. It is known to associate with clay minerals and iron (Fe) oxyhydroxides in soil and regolith. nih.govresearchgate.net The mobility of tellurium can be influenced by microbial activity, which can reduce the more mobile Te(IV) and Te(VI) species to the less soluble elemental tellurium (Te⁰), effectively immobilizing it. mdpi.com This process is a key aspect of its environmental cycling.

In aquatic systems, the partitioning of tellurium between dissolved and particulate phases is a critical factor in its transport. Studies in estuarine environments have shown that tellurium exhibits reactive behavior, influenced by processes like mineralization and re-adsorption onto particles. in2p3.fr The distribution coefficient (Kd), which describes this partitioning, is a key parameter in understanding its transport. For instance, in the Gironde Estuary, the logarithm of the Kd for tellurium was found to be relatively constant at around 4.75 L kg⁻¹. in2p3.fr

Modeling of Environmental Dispersion Scenarios

Environmental dispersion models are used to predict the fate and transport of contaminants released into the atmosphere, water, or soil. blm.govresearchgate.net For radioactive tellurium isotopes released from nuclear accidents, these models are fundamental for assessing risks and managing post-accident scenarios. publish.csiro.au

Due to the scarcity of monitoring data for radioactive tellurium isotopes, dispersion models often rely on data from their stable counterparts and other, better-studied radionuclides like cesium (Cs). publish.csiro.auin2p3.fr By studying the biogeochemical behavior of stable tellurium, including ¹²³Te, scientists can develop more accurate dispersion scenarios. publish.csiro.au

These models, such as the AERMOD (American Meteorological Society/U.S. EPA Regulatory Model), incorporate various factors including:

Source characteristics: The nature and rate of the release.

Meteorological data: Wind speed, direction, atmospheric stability, and precipitation. blm.govenvirolink.govt.nz

Geochemical processes: Adsorption, desorption, and chemical transformations in soil and water. in2p3.frresearchgate.net

Transport mechanisms: Fluvial transport, atmospheric deposition, and transport within the water column. in2p3.frresearchgate.net

For example, models for estuarine systems might predict that under certain flow conditions, particulate-bound radioactive tellurium could be transported upstream, while in other conditions, it may be flushed out to the ocean. in2p3.fr These predictive models are essential tools for environmental management and are continually refined as more data on the environmental behavior of elements like tellurium become available. publish.csiro.auenvirolink.govt.nz

Advanced Theoretical and Computational Studies of Tellurium 123 Systems

Nuclear Physics Simulations and Modeling

Advanced computational techniques are crucial for understanding the complex nuclear structure and reactions involving Tellurium-123 (¹²³Te). These methods allow physicists to model nuclear behavior that is difficult or impossible to observe directly, providing insights into the fundamental forces at play within the atomic nucleus.

Distorted-Wave Born Approximation (DWBA) Calculations for Nuclear Reactions

The Distorted-Wave Born Approximation (DWBA) is a powerful theoretical framework used to analyze nuclear reactions, such as (d,p) and (p,n) reactions involving tellurium isotopes. researchgate.netiaea.orgiaea.org This model is particularly useful for extracting spectroscopic information, which reveals how nucleons (protons and neutrons) are arranged within the nucleus. iaea.org

In the context of ¹²³Te, DWBA calculations have been instrumental in analyzing experimental data from reactions like ¹²²Te(d,p)¹²³Te. By comparing the calculated angular distributions of the outgoing particles with experimental measurements, researchers can determine the orbital angular momentum (l) transferred in the reaction, which in turn helps to assign spin and parity to the energy levels of ¹²³Te. iaea.orgiaea.org For instance, in the ¹²²Te(d,p)¹²³Te reaction, transition strengths to various orbits within the 50-82 neutron shell were obtained and compared with predictions from pairing theory. iaea.org

DWBA analysis often incorporates an optical model potential to describe the scattering of the incoming and outgoing particles. researchgate.netiaea.orgnasa.gov This potential accounts for the average interaction between the projectile and the target nucleus. The parameters of this potential are typically adjusted to achieve the best fit with experimental elastic scattering data before being used in the DWBA calculation for the inelastic or transfer reaction. researchgate.netnasa.gov Studies have shown that for proton-induced reactions on tellurium isotopes, a global set of optical model parameters can provide good agreement with experimental data over a range of energies. researchgate.net

The application of DWBA extends to various types of nuclear reactions. For example, it has been used to analyze inelastic scattering data, allowing for the determination of nuclear deformation parameters. researchgate.netnasa.gov It has also been employed in the study of (p,n) reactions, which are important for the production of medical radioisotopes like Iodine-123 from a ¹²³Te target. researchgate.netasme.org Furthermore, DWBA analysis is a key component in more complex theoretical frameworks like the Interacting Boson-Fermion Model (IBFM) to interpret the population of isomeric states in odd-A tellurium isotopes. iaea.org

Recent research has also utilized microscopic DWBA calculations, in conjunction with shell-model calculations, to provide a more fundamental understanding of nuclear reactions. osti.gov These approaches aim to describe the reaction process starting from the basic interactions between nucleons.

Nuclear Shell Model Refinements for Odd-Mass Tellurium Isotopes

The nuclear shell model is a cornerstone of nuclear theory, describing the nucleus in terms of nucleons occupying quantized energy levels, or shells, analogous to the electron shells in atoms. arxiv.orgdiva-portal.org For odd-mass isotopes like ¹²³Te, which have an unpaired neutron, the shell model provides a framework for understanding their energy levels, spins, parities, and other nuclear properties. arxiv.orgcern.ch

Recent advancements in computational power have enabled large-scale shell-model (LSSM) calculations, which can handle the complex interactions between many valence nucleons outside a closed-shell core. diva-portal.orgaps.org These calculations are crucial for interpreting the structure of tellurium isotopes, which lie in a region of the nuclear chart known for collective phenomena like vibrations and potential shape coexistence. aps.orguoguelph.ca

For odd-mass tellurium isotopes, including ¹²³Te, the Interacting Boson-Fermion Model (IBFM) has been successfully applied. iaea.orgarxiv.org This model couples the motion of the single odd nucleon to the collective excitations of the even-even core, which are described by bosons. Studies using the IBFM have been able to reproduce the low-spin energy levels of odd-A Te isotopes, including ¹²³Te, with good agreement with experimental data. arxiv.org These calculations typically consider the odd neutron occupying single-particle orbitals in the 50-82 major shell. arxiv.org

Shell-model calculations have also been essential in understanding uncertainties in dark matter searches that use tellurium-based detectors. arxiv.orgcern.ch Since ¹²³Te has a non-zero ground-state spin, it is sensitive to spin-dependent dark matter interactions. arxiv.orgcern.ch The accuracy of the theoretical predictions for these interactions relies heavily on the quality of the nuclear shell-model calculations used to determine the nuclear response. cern.ch By employing different shell-model Hamiltonians, researchers can estimate the uncertainties in the predicted interaction rates. cern.ch

Furthermore, shell-model calculations are used to analyze data from various nuclear reactions to deduce structural information. For example, they have been used in conjunction with DWBA analysis of (n,γ) and (d,p) reactions to determine the configurations of excited states in ¹²³Te. iaea.org These studies help to elucidate the interplay between single-particle and collective degrees of freedom in these nuclei. aps.org

Computational Chemistry and Materials Science

Computational methods are indispensable for investigating the properties of tellurium-containing compounds and for designing new materials with specific functionalities. These techniques provide atomic-level insights that complement experimental studies.

Quantum Chemical Investigations of Tellurium-Containing Compounds

Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), are widely used to study the electronic structure, bonding, and reactivity of organotellurium compounds. rsc.orguobasrah.edu.iq These methods can predict various properties, including NMR chemical shifts, which are highly sensitive to the local electronic environment of the tellurium nucleus. rsc.orgrsc.org

For instance, understanding the ¹²⁵Te NMR chemical shifts (which are closely related to the properties of the NMR-active ¹²³Te isotope) in disymmetric organotelluride compounds has been achieved through DFT calculations combined with Natural Chemical Shift analysis. rsc.org This analysis revealed that the large variation in chemical shifts is primarily due to the magnetic coupling between the tellurium p-character lone pair and antibonding orbitals. rsc.org The energy and polarization of these antibonding orbitals, influenced by the substituents on the tellurium atom, determine the extent of this coupling and thus the chemical shift. rsc.org

Computational studies have also been employed to investigate the nature of intramolecular interactions in organotellurium compounds. For example, in certain ortho-tellurated Schiff base compounds, calculations have been used to explore the interaction between the tellurium atom and a nearby nitrogen atom. uobasrah.edu.iq

The application of quantum chemistry extends to understanding the properties of tellurium-containing materials for various applications. For example, theoretical studies have been conducted on tellurium-containing semiconductors for CO₂ reduction, investigating the adsorption energies of key intermediates. acs.org These calculations help in identifying trends and establishing scaling relations that can guide the design of more efficient catalysts. acs.org Furthermore, quantum chemical studies have explored the fluorescence properties of tellurium-containing molecules, providing insights into their potential for applications in biomedical imaging and materials science. rsc.org

Simulation Techniques for Designing Tellurium-Based Materials and Interactions

Simulation techniques, such as molecular dynamics (MD) and Monte Carlo methods, are powerful tools for designing and understanding the behavior of tellurium-based materials. researchgate.netcapes.gov.br These methods allow researchers to model the dynamic evolution of a system of atoms and molecules, providing insights into processes like material synthesis, phase transitions, and interactions at interfaces.

Ab initio molecular dynamics, which combines molecular dynamics with first-principles electronic structure calculations, has been used to study the structure and electronic states of liquid and amorphous tellurium and its mixtures. researchgate.netcapes.gov.bracs.org These simulations can reveal details about the local atomic arrangement, such as the prevalence of chain-like structures and the coordination of tellurium atoms, which are crucial for understanding the material's properties. researchgate.netcapes.gov.br

In the context of materials design for specific applications, simulation techniques are invaluable. For example, computer codes like ALICE and SRIM have been used to simulate the production of the medical radioisotope Iodine-123 from a ¹²³Te target. asme.orgresearchgate.net These simulations help in optimizing the target design and bombardment conditions to maximize the yield of the desired product. asme.org This includes calculating reaction cross-sections, predicting the yield of ¹²³I, and performing thermodynamic calculations to design an appropriate cooling system for the target. asme.org

Furthermore, simulation platforms like Tellurium, a Python-based modeling environment, facilitate the creation, simulation, and analysis of complex biological models, some of which could involve tellurium-containing compounds or nanoparticles. nih.govbiorxiv.orglivermetabolism.com These platforms support various modeling standards and provide tools for a range of analyses, including deterministic and stochastic simulations, metabolic control analysis, and bifurcation analysis. nih.govbiorxiv.orglivermetabolism.com For instance, molecular dynamics simulations have been used to validate and optimize models of flavoproteins involved in the reduction of tellurite (B1196480) and the synthesis of tellurium-based nanostructures. nih.gov

Q & A

Q. What is the natural isotopic abundance of Tellurium-123, and how does it influence experimental design in nuclear chemistry studies?

this compound has a natural abundance of 0.89% among stable tellurium isotopes (atomic mass: 122.904 u) . This low abundance necessitates isotopic enrichment for precise nuclear studies. Researchers must account for isotopic impurities (e.g., Tellurium-124, 4.74%) when designing experiments, as contaminants can skew neutron activation or decay measurements. Methodologies like mass spectrometry or laser enrichment (e.g., pre-enriching this compound to 3–4%) are critical for isolating high-purity samples .

Q. How does this compound’s radiogenic origin from Iodine-123 decay impact its use in medical imaging research?

this compound is a decay product of Iodine-123 via electron capture, emitting gamma radiation (159 keV and 127 keV) . Researchers must calibrate detectors to distinguish this compound’s low-energy gamma signals from background noise in SPECT imaging. Experimental protocols should include half-life corrections (Iodine-123: 13.22 hours) to account for decay kinetics during longitudinal studies .

Q. What safety protocols are essential for handling this compound in laboratory settings?

Under CERCLA regulations, this compound is classified as a hazardous substance with a reportable quantity of 10 curies (0.37 TBq) . Researchers must implement shielded storage, real-time radiation monitoring, and waste disposal systems compliant with IAEA guidelines. Contingency plans for accidental exposure should include chelation therapy protocols, as tellurium compounds can cause nephrotoxicity .

Advanced Research Questions

Q. What methodologies optimize the enrichment of this compound for producing ultra-high-purity Iodine-123 in cyclotron systems?

Advanced enrichment involves a two-step process:

• Step 1 : Pre-enrich this compound to 3–4% using laser isotope separation (LIS) to reduce Tellurium-124 contamination .
• Step 2 : Irradiate enriched this compound targets in 12 MeV PET cyclotrons via the $^{123}\text{Te}(p,n)^{123}\text{I}$ reaction. Post-irradiation, purify Iodine-123 using solvent extraction or sublimation to achieve >99.9% radionuclidic purity . Table: Key Parameters for Iodine-123 Production

Parameter	Value
Target Material	Enriched $^{123}\text{Te}$ (≥3%)
Proton Energy	12–15 MeV
Yield Efficiency	85–90%
Purity (Post-Purification)	99.9%

Q. How can researchers resolve discrepancies in reported gamma emission energies from this compound decay?

Discrepancies in gamma energies (e.g., 159 keV vs. 127 keV) arise from detector calibration errors or impurities in decay samples. To address this:

• Use high-purity germanium (HPGe) detectors with energy resolution <2 keV.
• Validate measurements against NIST nuclear data libraries.
• Perform decay chain analysis to identify contributions from metastable states (e.g., Tellurium-123m) .

Q. What experimental designs mitigate the challenges of this compound’s long half-life (119 days) in tracer studies?

this compound’s long half-life complicates tracer kinetics. Solutions include:

• Dual-isotope labeling : Co-administer short-lived isotopes (e.g., $^{99m}\text{Tc}$) for real-time tracking.
• Compartmental modeling : Use MATLAB or SAAM II software to simulate long-term biodistribution and clearance .
• Accelerator mass spectrometry (AMS) : Detect low-abundance this compound in biological matrices without waiting for decay .

Methodological Considerations

• Data Contradiction Analysis : Cross-validate decay data using multiple detection systems (e.g., liquid scintillation counters + gamma spectrometry) .
• Experimental Reproducibility : Document isotopic composition, irradiation parameters, and purification steps in detail to enable replication .